Cas no 81824-10-4 (benzo[e]acephenanthrylen-7-ol)

benzo[e]acephenanthrylen-7-ol structure
benzo[e]acephenanthrylen-7-ol structure
Product name:benzo[e]acephenanthrylen-7-ol
CAS No:81824-10-4
MF:C20H12O
MW:268.3087
CID:1805051
PubChem ID:149985

benzo[e]acephenanthrylen-7-ol Chemical and Physical Properties

Names and Identifiers

    • benzo[e]acephenanthrylen-7-ol
    • 7-Hydroxybenzo(b)fluoranthene
    • Benz(e)acephenanthrylen-7-ol
    • 81824-10-4
    • DTXSID90231407
    • 7-Hydroxybenzo[b]fluoranthene
    • Inchi: InChI=1S/C20H12O/c21-18-10-4-9-16-15-8-3-7-14-13-6-2-1-5-12(13)11-17(19(14)15)20(16)18/h1-11,21H
    • InChI Key: CGFSZMCPBMMNSE-UHFFFAOYSA-N
    • SMILES: C1=CC=C2C3=C4C(=CC=C3)C5=C(C4=CC2=C1)C(=CC=C5)O

Computed Properties

  • Exact Mass: 268.088815002g/mol
  • Monoisotopic Mass: 268.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2Ų
  • XLogP3: 5.4

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